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Compound of Interest

8-Fluoro-5-iodo-2,6-
Compound Name:
dimethylquinoline

Cat. No.: B13005372

Get Quote
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CAS No: 1420790-48-2 | Formula: Ci1HoFIN | M.W.: 301.10 g/mol

Executive Summary & Strategic Utility

In the landscape of medicinal chemistry, 8-Fluoro-5-iodo-2,6-dimethylquinoline represents a
"privileged scaffold"—a structure capable of providing diverse ligands for biological targets. Its
value lies in the strategic placement of two functional handles:

o Cb5-lodine: A reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura,
Sonogashira), allowing rapid library expansion.

e CB8-Fluorine: A bioisostere for hydrogen that modulates pKa, lipophilicity (LogP), and
metabolic stability (blocking C8-hydroxylation).

This guide compares the elemental composition and synthetic performance of this dual-
functionalized scaffold against its mono-functionalized analogs, providing the data necessary to
validate its identity and purity in high-stakes drug development.

Elemental Analysis: The Gold Standard for Identity
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For a compound containing both a halogen (F) and a heavy halogen (), purity cannot be
assessed by HPLC alone due to potential response factor variations. Elemental Analysis (CHN)
remains the definitive method for confirming bulk purity and solvent exclusion.

Theoretical vs. Acceptance Criteria

The following table establishes the baseline theoretical values derived from the molecular
formula (C11HoFIN). To be considered "Analytical Grade" for biological screening, experimental
values must fall within the standard tolerance.

. Acceptance Diagnostic
Element Theoretical Mass % L
Tolerance (+0.4%) Significance
Deviations >0.5%
often indicate trapped
Carbon (C) 43.88% 43.48% — 44.28%

solvent (e.g., EtOAc,
DCM).

High H% suggests
Hydrogen (H) 3.01% 2.61% — 3.41% moisture (H20) or

incomplete drying.

Critical for confirming

Nitrogen (N) 4.65% 4.25% — 5.05% the quinoline ring
integrity.
_ Indirectly confirmed by
) Not typically
Fluorine (F) 6.31% mass balance or 1°F-
combusted
NMR.
High mass %
] o dominates the matrix;
lodine (1) 42.15% Titration / ICP-MS

confirms mono-

iodination.
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Analyst Insight: Due to the high iodine content (>42%), standard combustion capsules may

degrade rapidly. It is recommended to add a combustion aid (e.g., Tungsten Trioxide) to prevent

incomplete combustion and low Carbon values.

Comparative Performance Analysis

Why choose this specific scaffold? We compare 8-Fluoro-5-iodo-2,6-dimethylquinoline

(Compound A) with its direct analogs to demonstrate its superior utility in Lead Optimization.

E | & Synthetic C :

Analog B (5-lodo-

Analog C (8-Fluoro-

Compound A
Feature ) 2,6- 2,6-
(Subject) . o . .
dimethylquinoline) dimethylquinoline)
Structure F + | Functionalized [-only (No Fluorine) F-only (No lodine)

Metabolic Stability

High (F blocks C8

oxidation)

Moderate (C8 is liable
to P450 attack)

High

Synthetic Utility

Excellent (C-C
coupling ready)

Excellent (C-C

coupling ready)

Poor (Requires

activation)

Lipophilicity (LogP)

~3.8 (Modulated by F)

~3.5

~2.9

Application

Late-stage
diversification of
metabolically stable

leads.

General library
synthesis; lower

metabolic half-life.

Early-stage fragment;
difficult to

functionalize at C5.

Decision Logic

e Choose Compound A when you need to perform a Suzuki coupling and require the final

molecule to resist oxidative metabolism at the quinoline 8-position.
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o Choose Analog B only if cost is the primary driver and metabolic stability is not yet a
concern.

Experimental Protocols

To ensure reproducibility, the following protocols define the synthesis (via iodination) and the
rigorous characterization workflow.

Synthesis Workflow (lodination of 8-Fluoro-2,6-
dimethylquinoline)

This protocol utilizes N-lodosuccinimide (NIS) for regioselective iodination at the activated C5
position.

Dissolution: Dissolve 8-Fluoro-2,6-dimethylquinoline (1.0 eq) in Acetonitrile (ACN) [0.1 M].
» Activation: Add Trifluoroacetic acid (TFA) (0.1 eq) as a catalyst to activate the quinoline ring.

 lodination: Add N-lodosuccinimide (NIS) (1.1 eq) portion-wise at 0°C to minimize di-
iodination side products.

e Reaction: Stir at Room Temperature (25°C) for 4—6 hours. Monitor by TLC (Hexane/EtOAc
8:1).

e Quench: Quench with 10% NazS203 (aq) to remove excess iodine (color changes from
red/brown to yellow).

o Workup: Extract with DCM, wash with brine, dry over MgSOa4, and concentrate.

 Purification: Recrystallize from Ethanol or purify via Flash Chromatography (SiOz, 0-10%
EtOAc in Hexanes).

Characterization Workflow (Self-Validating)

e Step 1: *H-NMR (DMSO-ds): Confirm loss of the C5-proton signal and retention of the C2/C6
methyl singlets.

e Step 2: HPLC (UV 254 nm): Purity >98% area.
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o Step 3: Elemental Analysis: Submit dried sample (vacuum oven, 40°C, 12h) for CHN
analysis to confirm solvent removal.

Visualization of Workflow

The following diagram illustrates the critical path from precursor selection to validated product,
highlighting the decision points for quality control.
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Figure 1: Synthetic and Quality Control Workflow for the production of analytical grade 8-
Fluoro-5-iodo-2,6-dimethylquinoline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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